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Cat. No.: B080758
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Introduction
3-Phenylfuran stands as a significant heterocyclic scaffold, bridging the chemical space

between simple furans and more complex polycyclic aromatic systems. Its unique electronic

and structural characteristics make it a molecule of considerable interest to researchers in

medicinal chemistry, drug development, and materials science. As a substituted furan, it

embodies the inherent reactivity of the furan ring, modulated by the electronic influence of the

appended phenyl group. This guide provides a comprehensive technical overview of 3-
phenylfuran, delving into its fundamental chemical and physical properties, structural nuances,

key synthetic methodologies, and its emerging applications, particularly in the realm of

therapeutic agent development. The content herein is curated for professionals who require a

deep, mechanistic understanding of this versatile molecule.

I. Core Molecular Structure and Physicochemical
Properties
3-Phenylfuran is an aromatic heterocyclic compound characterized by a furan ring substituted

with a phenyl group at the C-3 position.[1][2] This substitution pattern breaks the symmetry
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observed in furan itself, leading to a unique distribution of electron density and distinct chemical

properties.

Structural Elucidation
The molecule consists of a planar five-membered furan ring and a planar six-membered

benzene ring. The dihedral angle between these two rings influences the extent of π-

conjugation between them. While generally considered to be largely coplanar to maximize

electronic communication, some degree of torsional strain is expected. This structural feature is

a critical determinant of the molecule's electronic behavior and reactivity.

Physicochemical Data
A compilation of the key physicochemical properties of 3-phenylfuran is presented in Table 1.

These data are essential for its practical application in a laboratory setting, informing decisions

on purification, reaction conditions, and formulation.

Property Value Source(s)

Molecular Formula C₁₀H₈O

Molecular Weight 144.17 g/mol

CAS Number 13679-41-9 [1]

Melting Point 58.5-59 °C [3]

Boiling Point
232-233 °C (at 760 mmHg,

est.); 140-145 °C (at 10 Torr)
[3][4]

Density 1.048 ± 0.06 g/cm³ (Predicted) [3]

Solubility

Soluble in alcohol; sparingly

soluble in water (171.8 mg/L at

25°C, est.)

[4]

logP (o/w) 3.137 (est.) [4]

II. Electronic Structure and Aromaticity
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The chemical behavior of 3-phenylfuran is intrinsically linked to its electronic structure. The

furan ring is a π-excessive system, meaning the five-membered ring contains six π-electrons,

leading to a higher electron density on the carbon atoms compared to benzene.[5] This

inherent electron richness makes the furan ring highly susceptible to electrophilic attack.

The phenyl substituent at the C-3 position acts primarily as an electron-withdrawing group via

induction, but can also participate in resonance. The interplay of these effects modulates the

electron density distribution across the furan ring, influencing the regioselectivity of its

reactions. Computational studies on analogous structures, such as 3-phenyl coumarins,

utilizing Density Functional Theory (DFT), provide valuable insights into the frontier molecular

orbitals (HOMO-LUMO) and electrostatic potential maps, which can be extrapolated to

understand the reactive sites of 3-phenylfuran.[6]
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Caption: Electronic influence of the phenyl group on the furan ring.

III. Synthesis of 3-Phenylfuran
The synthesis of 3-substituted furans, including 3-phenylfuran, has been a subject of

considerable research. Several robust methods have been established, with the Wynberg

synthesis and variations of the Paal-Knorr synthesis being particularly notable.
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The Wynberg Synthesis (via 3-Ketotetrahydrofuran)
A classical and reliable route to 3-phenylfuran was pioneered by Wynberg, starting from the

commercially available 1,2,4-trihydroxybutane.[7] This multi-step synthesis provides a clear and

logical pathway to the target molecule and is a testament to the power of classical organic

synthesis.

1,2,4-Trihydroxybutane 3-Hydroxytetrahydrofuran

  Acid-catalyzed
  cyclization 3-Ketotetrahydrofuran

  Oxidation
  (e.g., PCC, Swern) 3-Hydroxy-3-phenyl-

tetrahydrofuran

  Grignard Reaction
  (PhMgBr) 3-Phenyl-2,5-dihydrofuran

  Acid-catalyzed
  dehydration 3-Phenylfuran

  Dehydrogenation
  (Sulfur, DMF, heat)

Phenyl-substituted
1,4-dicarbonyl Enol formation

  Acid
  catalyst (H⁺) Intramolecular

nucleophilic attack Hemiacetal intermediate 3-Phenylfuran

  Dehydration
  (-H₂O)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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